N-[5-[3-[4-(3-aminopropylamino)butylamino]propanoylamino]pentyl]-2-[[2-(2,4-dihydroxyphenyl)acetyl]amino]butanediamide

• IUPAC Name: N-[5-[3-[4-(3-aminopropylamino)butylamino]propanoylamino]pentyl]-2-[[2-(2,4-dihydroxyphenyl)acetyl]amino]butanediamide
• InChI: InChI=1S/C27H47N7O6/c28-10-6-13-30-11-4-5-12-31-16-9-25(38)32-14-2-1-3-15-33-27(40)22(19-24(29)37)34-26(39)17-20-7-8-21(35)18-23(20)36/h7-8,18,22,30-31,35-36H,1-6,9-17,19,28H2,(H2,29,37)(H,32,38)(H,33,40)(H,34,39)
• InChI Key: SJLRBGDPTALRDM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1O)O)CC(=O)NC(CC(=O)N)C(=O)NCCCCCNC(=O)CCNCCCCNCCCN
• Molecular Formula: C27H47N7O6
• Molecular Weight: 565.7 g/mol

Description

N-[5-[3-[4-(3-aminopropylamino)butylamino]propanoylamino]pentyl]-2-[[2-(2,4-dihydroxyphenyl)acetyl]amino]butanediamide is a natural product found in Trichonephila clavata with data available.

Scientific Research Applications

Endoplasmic Reticulum Stress Induction

• Research Application: Deferoxamine, a compound related to the specified chemical, has been studied for its ability to induce endoplasmic reticulum (ER) stress in PC12 cells, a model for understanding cellular responses to hypoxic conditions and ER stress mechanisms. This research could provide insights into therapeutic strategies for diseases associated with ER stress.
• Source: Youngbum Yoo, K. Lee, Seung-Whan Kim, Kisang Kwon, T. Goo, O. Kwon (2008). "Deferoxamine Induces Endoplasmic Reticulum Stress in PC12 Cells"

• Research Application: New derivatives containing the 1,2,4-triazole moiety have shown potential antimicrobial activity against a range of pathogens, including Aspergillus fumigatus and Escherichia coli. Such studies are pivotal for the development of novel antimicrobial agents in response to increasing antibiotic resistance.
• Source: A. A. Abbas, N. Khalil (2005). "Synthesis of Some New 1,3/ or 1,4-Bis(Glucopyranosyl-1,2,4-Triazol-5-Ylthio)Propanes/ or Butanes as Potential Antimicrobial Agents"

• Research Application: Research has focused on the formation of supramolecular assemblies using amphiphilic derivatives of amino acids, which could have significant implications for drug delivery systems and tissue regeneration. The study of these assemblies at different pH levels revealed various nanostructures, offering insights into the design of nanomaterials for biomedical applications.
• Source: Nicole M. Cutrone, Jessica R. Dorilio, Sara K. Hurley, Harrison T. Pajovich, Andrew M. Smith, I. Banerjee (2017). "Probing the formation of supramolecular assemblies of amphiphilic N-methyl glycine and N,N dimethyl β-alanine derivatives"

• Research Application: In a direct comparison study, deferoxamine (DFO) and NODAGA were evaluated for their effectiveness in radiolabeling exendin-4 derivatives with gallium-68. This research is crucial for developing diagnostic tools for insulinomas, a type of neuroendocrine tumor, by targeting the glucagon-like peptide-1 receptor (GLP-1R) with radiolabeled peptides.
• Source: Simon A. M. Kaeppeli, R. Schibli, T. Mindt, M. Béhé (2019). "Comparison of desferrioxamine and NODAGA for the gallium-68 labeling of exendin-4"These applications highlight the diverse research interests surrounding compounds related to "N-[5-[3-[4-(3-aminopropylamino)butylamino]propanoylamino]pentyl]-2-[[2-(2,4-dihydroxyphenyl)acetyl]amino]butanediamide," ranging from cellular stress mechanisms to antimicrobial activity and biomedical imaging technologies.